Benzothiazole, 2,3-dihydro-2,2-dimethyl-
Cat. No. B1347313
M. Wt: 165.26 g/mol
InChI Key: VDAZKOYYAWJGJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04728735
Procedure details
Use the method of Example 17b, reaction of 2,2-dimethylbenzothiazolidine with sodium borohydride to obtain the title compound.
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1([CH3:11])[NH:6][C:5]2[CH:7]=[CH:8][CH:9]=[CH:10][C:4]=2[S:3]1.[BH4-].[Na+]>>[CH:2]([NH:6][C:5]1[CH:7]=[CH:8][CH:9]=[CH:10][C:4]=1[SH:3])([CH3:11])[CH3:1] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1(SC2=C(N1)C=CC=C2)C
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(C)NC1=C(C=CC=C1)S
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
